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Introduction

In the pursuit of more efficient and sustainable chemical syntheses, nickel-catalyzed cross-
coupling reactions have emerged as powerful alternatives to traditional palladium-based
methods.[1][2] A key factor in the success of these nickel-catalyzed transformations has been
the development of sophisticated ancillary ligands. The 'DalPhos' (DALhousie PHOSphine)
family of ligands, particularly PAd-DalPhos and its derivatives, represents a significant
advancement in this field.[1][3][4]

Developed by the Stradiotto group, PAd-DalPhos is a sterically demanding, electron-rich
bisphosphine ligand.[5] Its unique structure, featuring a cage phosphine (CgP) fragment,
enables unprecedented reactivity in nickel catalysis.[1][3] These catalyst systems demonstrate
broad substrate scope, especially with challenging and inexpensive (hetero)aryl chlorides and
phenol-derived electrophiles, often under mild reaction conditions.[1][2][3] The use of air-stable
Ni(Il) pre-catalysts, such as (PAd-DalPhos)Ni(o-tolyl)Cl, further enhances their practicality for
synthetic chemists in both academic and industrial settings.[1][6]
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This document provides detailed application notes and experimental protocols for various
cross-coupling reactions catalyzed by PAd-DalPhos/Nickel systems.

Catalytic Cycle and Experimental Workflow

The generally accepted mechanism for these nickel-catalyzed cross-couplings involves a
Ni(0)/Ni(ll) catalytic cycle. The air-stable Ni(ll) pre-catalyst is activated in situ to generate the
active Ni(0) species. The cycle proceeds through oxidative addition of the electrophile,
coordination and deprotonation of the nucleophile, and finally, rate-limiting C-N or C-O bond-
forming reductive elimination to regenerate the Ni(0) catalyst.[1]
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Figure 1: Simplified Ni(0)/Ni(ll) Catalytic Cycle
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Caption: Figure 1: Simplified Ni(0)/Ni(ll) Catalytic Cycle

The general workflow for setting up these reactions is designed for simplicity and
reproducibility, often utilizing air-stable reagents which do not require strictly anaerobic
conditions for handling, although the reaction itself is performed under an inert atmosphere.
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Figure 2: General Experimental Workflow
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Caption: Figure 2: General Experimental Workflow

Applications and Ligand Selection

The DalPhos ligand family offers several variants, with the choice of ligand being crucial for
optimizing specific transformations. Subtle tuning of the ligand's steric and electronic properties
can "unlock" new nickel-catalyzed reactivity.[1][3]
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Figure 3: Ligand Selection Guide
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Caption: Figure 3: Ligand Selection Guide

Data Presentation

The versatility of the DalPhos/Nickel system is highlighted by its broad applicability in various
cross-coupling reactions.
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Table 1: DalPhos Ligand Variants and Key Applications

. Primary
Ligand Key Feature L Reference
Applications
Monoarylation of
) ammonia; N-arylation
PAd-DalPhos Parent Ligand [1]

of primary amides and

lactams.

PhPAd-DalPhos

Less hindered PPh:z

fragment

C-N coupling of bulky
primary alkylamines
(e.g., 1-
adamantylamine); N-
arylation of primary

sulfonamides.

[1](31[5]

CyPAd-DalPhos

PCy:2 fragment

C-N cross-coupling of
cyclopropylamines; C-
O cross-coupling of

alcohols.

[1]

PAd2-DalPhos

"Double cage"

bisphosphine

C-N coupling of
primary
heteroarylamines;
mono-a-arylation of

acetone; N-arylation

of B-fluoroalkylamines.

[1](6][7]

Table 2: Summary of Representative PAd-DalPhos Catalyzed C-N Cross-Coupling Reactions
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Electroph  Nucleoph Ligand/Pr . Referenc
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ile ile e-catalyst e
(PAd-
(Hetero)ary ) )
- Ammonia DalPhos)Ni  NaOtBu 110 Good-Exc. [1]
(o-tolyDCI
_ (ThioPAd-
(Hetero)ary  Primary )
] DalPhos)Ni  NaOtBu RT - 100 Good-Exc. [6]
[-CI/Br/OTs  Alkylamine
Cl(o-tolyl)
1- (PhPAd-
(Hetero)ary )
Cl Adamantyl DalPhos)Ni  NaOtBu RT - 110 Good-Exc. [3]
amine (o-tolyDCI
_ (PAd-
(Hetero)ary  Primary .
) DalPhos)Ni  KsPOa 110 Good-Exc. [1]
I-Cl Amide
(o-tolyDCI
Primary (PAd2-
(Hetero)ary )
Cl Heteroaryl DalPhos)Ni  NaOtBu 25-100 Good-Exc. [6][7]
amine (o-tolyNCI
(PAd-
(Hetero)ary ) )
Ammonia DalPhos)Ni  NaOtBu RT Good-Exc. [6]
[-CI/OMs
(o-tolyDCI

Table 3: Summary of Representative PAd-DalPhos Catalyzed C-O and C-C Cross-Coupling
Reactions
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) Ligand/ .
Reactio  Electrop Nucleop S Base Temp Yield Referen
re-
n Type hile hile System (°C) (%) ce
catalyst
(PAd2-
C-O (Hetero)a  Aliphatic DalPhos) DBU/NaT 100 Competiti 0
Coupling ryl-Cl Alcohols INI(COD) FA ve
2
(CyPAd-
Cc-0 (Hetero)a  Aliphatic DalPhos) DBU/NaT 100 Good- 1
Coupling ryl-Br Alcohols Ni(o- FA Exc.
tolyl)Cl
4 (PAd2-
Cc-C DalPhos) DBU/NaT High
) Chlorotol  Acetone ) 100 [1]
Coupling INI(COD) FA Conv.
uene
2
C-P (Hetero)a (DalPhos ] Good-
] HP(O)R2 ] Various 110 [8]
Coupling ryl-Cl )/Nickel Exc.

Experimental Protocols

General Considerations:

o Atmosphere: While the pre-catalysts are air-stable for handling, reactions should be set up

under an inert atmosphere (Nitrogen or Argon) to prevent catalyst deactivation.[9]

¢ Solvents: Anhydrous solvents should be used. Toluene, dioxane, or THF are commonly
employed.[9][10]

o Bases: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-

butoxide (NaOtBu) are common. For base-sensitive substrates, weaker bases (KsPOa4,
Cs2CO03) or dual-base systems (DBU/NaTFA) can be used.[1][2][6]

Protocol 1: General Procedure for Nickel-Catalyzed C-N
Cross-Coupling (Buchwald-Hartwig Amination Type)
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This protocol is a general guideline for the amination of (hetero)aryl chlorides with primary or
secondary amines using (PhPAd-DalPhos)Ni(o-tolyl)CI.

Materials:

(Hetero)aryl halide (1.0 mmol, 1.0 equiv)

Amine nucleophile (1.2 equiv)

(PhPAd-DalPhos)Ni(o-tolyl)Cl pre-catalyst (1-5 mol%)

Sodium tert-butoxide (NaOtBu) (1.5 equiv)

Anhydrous toluene (0.1-0.2 M)

Oven-dried vial with a magnetic stir bar
Procedure:

e Reaction Setup: In a glovebox or under a stream of inert gas, add the (hetero)aryl halide, the
amine, sodium tert-butoxide, and the (PhPAd-DalPhos)Ni(o-tolyl)Cl pre-catalyst to the oven-
dried vial.

o Solvent Addition: Add anhydrous toluene via syringe.

e Reaction: Seal the vial tightly with a screw cap and remove it from the glovebox. Place the
vial in a preheated oil bath or heating block set to the desired temperature (e.g., 25-110 °C).
Stir vigorously for the required time (typically 12-24 hours). Monitor reaction progress by
TLC, GC, or LC-MS.

o Workup: After the reaction is complete, cool the mixture to room temperature. Quench with
water and dilute with an organic solvent (e.g., ethyl acetate).

o Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with water
and then brine. Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate under reduced pressure.
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 Purification: Purify the crude product by flash column chromatography on silica gel to obtain
the desired N-arylated product.

Protocol 2: General Procedure for Nickel-Catalyzed C-O
Cross-Coupling

This protocol provides a general method for the O-arylation of aliphatic alcohols with
(hetero)aryl chlorides, a challenging transformation enabled by DalPhos ligands.

Materials:

e (Hetero)aryl chloride (1.0 mmol, 1.0 equiv)

« Aliphatic alcohol (1.5-2.0 equiv)

e Ni(COD)2 (5 mol%)

o PAd2-DalPhos ligand (7.5 mol%)

e 1,8-Diazabicycloundec-7-ene (DBU) (2.0 equiv)
e Sodium trifluoroacetate (NaTFA) (2.0 equiv)

e Anhydrous dioxane (0.2 M)

Oven-dried vial with a magnetic stir bar
Procedure:

e Reaction Setup: In a glovebox, add Ni(COD)2 and the PAd2-DalPhos ligand to an oven-dried
vial. Add the (hetero)aryl chloride, DBU, and NaTFA.

» Solvent and Nucleophile Addition: Add anhydrous dioxane, followed by the aliphatic alcohol
via syringe.

» Reaction: Seal the vial tightly, remove it from the glovebox, and place it in a preheated oll
bath at 100-110 °C. Stir vigorously for 18-24 hours.
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o Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a
pad of Celite to remove inorganic salts.

o Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous
MgSOa, filter, and concentrate in vacuo.

« Purification: Purify the crude residue by flash column chromatography to yield the desired
aryl ether product.

Conclusion

The PAd-DalPhos family of ligands has significantly expanded the capabilities of nickel
catalysis, providing powerful tools for the construction of C-N, C-O, and C-C bonds. The use of
air-stable Ni(ll) pre-catalysts simplifies experimental procedures, making these methodologies
highly accessible to the broader synthetic community.[1] The protocols and data presented
herein serve as a comprehensive guide for researchers aiming to leverage these state-of-the-
art catalytic systems for applications in pharmaceutical discovery, materials science, and
agrochemical development.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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